molecular formula C10H10O5 B8484038 Methyl 2,3-methylenedioxy-4-methoxybenzoate

Methyl 2,3-methylenedioxy-4-methoxybenzoate

Cat. No.: B8484038
M. Wt: 210.18 g/mol
InChI Key: INTJVRIGDKZOJI-UHFFFAOYSA-N
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Description

Methyl 2,3-methylenedioxy-4-methoxybenzoate is a useful research compound. Its molecular formula is C10H10O5 and its molecular weight is 210.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H10O5

Molecular Weight

210.18 g/mol

IUPAC Name

methyl 7-methoxy-1,3-benzodioxole-4-carboxylate

InChI

InChI=1S/C10H10O5/c1-12-7-4-3-6(10(11)13-2)8-9(7)15-5-14-8/h3-4H,5H2,1-2H3

InChI Key

INTJVRIGDKZOJI-UHFFFAOYSA-N

Canonical SMILES

COC1=C2C(=C(C=C1)C(=O)OC)OCO2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Compound 121 (16.12 g, 0.081 mol) was dissolved in 500 mL of DMF. Then 100 mL of methylene chloride and 26 g (0.464 mol) of potassium carbonate were added. The mixture was heated to 105° C. with vigorous stirring for 6 hours. The potassium carbonate was filtered and the DMF was removed in vacuo. The residue was poured into ice-water and let stand overnight. The precipitated product 122 was filtered and washed with water until neutral. The dried gray white solid weighed 15.60 g (yield 91%) and was recrystallized from methanol as brilliant long needles, m.p. 122°-124° C. IR cm-1 1710 (ester C=O); 1H NMR δ ppm 3.90 (s, 3H, OCH3), 3.95 (s, 3H, ArOCH3), 6.11 (s, 2H, OCH2O), 6.57 and 7.45 (each d, J=9 Hz, 1H, ArH). Anal. (C10H10O5)C, H.
Quantity
16.12 g
Type
reactant
Reaction Step One
Name
Quantity
500 mL
Type
solvent
Reaction Step One
Quantity
100 mL
Type
reactant
Reaction Step Two
Quantity
26 g
Type
reactant
Reaction Step Two

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